Cas no 1670-68-4 (6H-Purine-6-thione,1,9-dihydro-9-(2-hydroxyethyl)-)

• Product Name: 6H-Purine-6-thione,1,9-dihydro-9-(2-hydroxyethyl)-
• CAS No: 1670-68-4
• MF: C₇H₈N₄OS
• MW: 196.229619026184
• CID: 186400
• PubChem ID: 904207
• Update Time: 2025-04-19

6H-Purine-6-thione,1,9-dihydro-9-(2-hydroxyethyl)- Chemical and Physical Properties

Names and Identifiers

• 6H-Purine-6-thione,1,9-dihydro-9-(2-hydroxyethyl)-
• 9-(2-hydroxyethyl)-3H-purine-6(9H)-thione
• 9-(2-hydroxy-ethyl)-1,9-dihydro-purine-6-thione
• 9-(2-Hydroxyethyl)-6-mercaptopurin
• 9-< 2-hydroxy-3-allyloxy-propyl> adenine
• 9-< 2-Hydroxy-aethyl> -purin-6-thiol
• 9-< 3-(allyloxy)-2-hydroxypropyl> adenine
• AC1L7O69
• NSC361755
• NSC54262
• NSC-123848
• SCHEMBL11269779
• DTXSID40937265
• 1670-68-4
• NSC-54262
• 2-(6-Sulfanyl-9H-purin-9-yl)ethan-1-ol
• NSC123848
• SCHEMBL1520164

• Inchi： 1S/C7H8N4OS/c12-2-1-11-4-10-5-6(11)8-3-9-7(5)13/h3-4,12H,1-2H2,(H,8,9,13)
• InChI Key： WLHQEGXWJYFPQL-UHFFFAOYSA-N
• SMILES： S=C1C2=C(NC=N1)N(C=N2)CCO

Computed Properties

• Exact Mass: 196.04204
• Monoisotopic Mass: 196.041882
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 245
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 94.5
• XLogP3: -0.7

Experimental Properties

• Density: 1.64
• Boiling Point: 517.6°C at 760 mmHg
• Flash Point: 266.8°C
• Refractive Index: 1.801
• PSA: 62.44
• LogP: 0.48120

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyrimidines Purinethiones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyrimidines Purines and purine derivatives Purinethiones